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Compound of Interest

Compound Name: PROTAC BTK Degrader-6

Cat. No.: B12385471 Get Quote

For researchers, scientists, and drug development professionals handling PROTAC BTK
Degrader-6, ensuring safe and compliant disposal is a critical component of laboratory

operations. This document provides essential logistical information and procedural guidance for

the proper disposal of this compound, emphasizing adherence to institutional and regulatory

standards.

Chemical and Physical Properties
A summary of the known quantitative data for PROTAC BTK Degrader-6 is presented below.

These details are vital for a comprehensive understanding and safe handling of the substance.

Property Value Source

CAS Number 2767204-39-5 [1][2]

Molecular Formula C45H47N11O6 [2]

Molecular Weight 837.942 g/mol [2]

Purity >95% [2]

Storage Temperature 2-8°C [2]
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Given that PROTAC BTK Degrader-6 is a potent, biologically active molecule designed for

research purposes, it must be handled and disposed of with care to minimize exposure and

environmental impact.[1][3][4] The following step-by-step guidance outlines the operational plan

for its disposal.

Step 1: Obtain the Safety Data Sheet (SDS)

Before handling or disposing of PROTAC BTK Degrader-6, it is imperative to obtain the

specific Safety Data Sheet (SDS) from the supplier. The SDS provides comprehensive safety

and handling information, including detailed disposal instructions tailored to the compound.

Vendors such as MedchemExpress, ChemShuttle, and Immunomart should be contacted to

request the SDS for this product.[1][2][5]

Step 2: Adhere to Institutional and Local Regulations

All disposal procedures must comply with your institution's Environmental Health and Safety

(EHS) guidelines, as well as local, state, and federal regulations for chemical waste. Consult

with your institution's EHS department for specific protocols.

Step 3: Waste Segregation and Labeling

Solid Waste:

Place any solid PROTAC BTK Degrader-6, contaminated personal protective equipment

(PPE) such as gloves and lab coats, and contaminated lab supplies (e.g., weigh boats,

pipette tips) into a designated, clearly labeled hazardous waste container.

The container should be made of a compatible material and have a secure lid.

The label should clearly state "Hazardous Waste" and include the chemical name

("PROTAC BTK Degrader-6"), CAS number (2767204-39-5), and any other information

required by your institution.

Liquid Waste:

Solutions containing PROTAC BTK Degrader-6 should be collected in a designated, leak-

proof hazardous waste container.
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Do not mix with incompatible waste streams. Check the SDS for compatibility information.

The container must be clearly labeled as "Hazardous Waste" with the chemical name,

CAS number, and an approximate concentration of the active compound.

Step 4: Decontamination of Work Surfaces

At the end of any procedure involving PROTAC BTK Degrader-6, thoroughly decontaminate

all work surfaces (e.g., benchtops, fume hood surfaces) and equipment.

The choice of decontamination solution will depend on the solvent used and the stability of

the compound. Consult the SDS for appropriate decontamination procedures.

All materials used for decontamination (e.g., wipes, absorbent pads) should be disposed of

as solid hazardous waste.

Step 5: Arrange for Professional Disposal

Once the hazardous waste container is full or ready for disposal, contact your institution's

EHS department to arrange for pickup by a licensed hazardous waste disposal company.

Do not attempt to dispose of this chemical down the drain or in regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of PROTAC BTK Degrader-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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